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Compound of Interest

Compound Name: 2-Ethynylaniline

Cat. No.: B1227618 Get Quote

An In-depth Technical Guide to the Stability and Storage of 2-Ethynylaniline

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the stability and storage conditions

for 2-ethynylaniline, a key building block in pharmaceutical synthesis. The information is

curated for researchers, scientists, and professionals involved in drug development and

handling of fine chemicals.

Chemical and Physical Properties
2-Ethynylaniline, also known as 2-aminophenylacetylene, is a bifunctional molecule featuring

both an aromatic amine and a terminal alkyne. These functional groups contribute to its utility in

organic synthesis, particularly in the construction of heterocyclic compounds used in medicinal

chemistry.

Table 1: Physicochemical Properties of 2-Ethynylaniline

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 7 Tech Support

https://www.benchchem.com/product/b1227618?utm_src=pdf-interest
https://www.benchchem.com/product/b1227618?utm_src=pdf-body
https://www.benchchem.com/product/b1227618?utm_src=pdf-body
https://www.benchchem.com/product/b1227618?utm_src=pdf-body
https://www.benchchem.com/product/b1227618?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1227618?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Reference(s)

CAS Number 52670-38-9

Molecular Formula C₈H₇N

Molecular Weight 117.15 g/mol

Appearance
Colorless to light orange/yellow

clear liquid

Melting Point 87-88 °C

Boiling Point 229-230 °C (lit.)

Density 1.030 g/mL at 25 °C (lit.)

Refractive Index (n20/D) 1.6200 (lit.)

Flash Point 98.3 °C (208.9 °F) - closed cup

Stability Profile and Recommended Storage
The stability of 2-ethynylaniline is crucial for its effective use in synthesis and for ensuring the

purity of resulting products. Safety Data Sheets (SDS) consistently state that the compound is

stable under recommended storage conditions.

General Stability
2-Ethynylaniline is a combustible liquid and is generally stable under normal temperatures

and pressures. However, it is sensitive to certain environmental factors and incompatible with

several classes of chemicals.

Storage Recommendations
To maintain its integrity, 2-ethynylaniline should be stored with the following precautions:

Table 2: Recommended Storage Conditions for 2-Ethynylaniline
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Condition Recommendation Rationale Reference(s)

Temperature

Store in a cool, dry

place. Some suppliers

recommend

refrigeration (2-8°C).

To minimize potential

degradation from

thermal stress.

Atmosphere

Store under an inert

gas (e.g., nitrogen or

argon).

The aniline moiety can

be susceptible to

oxidation by

atmospheric oxygen.

Container

Keep container tightly

closed in a dry and

well-ventilated place.

Containers that have

been opened must be

carefully resealed and

kept upright to prevent

leakage.

To prevent

contamination and

exposure to moisture

and air.

Light Protect from light.
Aromatic amines can

be light-sensitive.

Incompatible Materials
Contact with the following substances should be avoided to prevent vigorous reactions or

degradation:

Strong oxidizing agents: Can lead to oxidation of the aniline group.

Acids, acid chlorides, acid anhydrides, and chloroformates: Can react with the amine

functionality.

Hazardous Decomposition Products
When involved in a fire, 2-ethynylaniline can produce hazardous decomposition products,

including:
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Nitrogen oxides (NOx)

Carbon monoxide (CO) and Carbon dioxide (CO₂)

Role in Drug Development
2-Ethynylaniline serves as a valuable building block in the synthesis of various

pharmaceutical compounds, most notably as a precursor to certain kinase inhibitors. It is

recognized as an impurity in the synthesis of Erlotinib, a drug used to treat non-small cell lung

cancer and other cancers. This highlights its role as a starting material or intermediate in

complex organic syntheses within the pharmaceutical industry.

Experimental Protocols for Stability Assessment
While specific, detailed experimental studies on the forced degradation of 2-ethynylaniline are

not readily available in the public domain, established protocols for assessing the stability of

aromatic amines and active pharmaceutical ingredients (APIs) can be adapted. The following

provides a framework for such an investigation.

General Workflow for Stability Testing
The following diagram illustrates a typical workflow for assessing the stability of a chemical

compound like 2-ethynylaniline.
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General Workflow for Stability Assessment

Planning & Preparation

Forced Degradation Studies

Analysis & Characterization

Conclusion & Reporting

Define Stability Study Objectives

Select High-Purity 2-Ethynylaniline Batch

Develop & Validate Stability-Indicating Analytical Method (e.g., HPLC)

Expose Compound to Stress Conditions:
- Thermal

- Photolytic
- Oxidative

- Hydrolytic (Acidic/Basic)

Analyze Stressed Samples using Validated Method

Identify & Characterize Degradation Products (e.g., LC-MS, NMR)

Quantify Degradation & Mass Balance

Assess Intrinsic Stability & Degradation Pathways

Define Recommended Storage Conditions & Shelf-Life

Generate Stability Report
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Forced Degradation Study Design

Stress Conditions

2-Ethynylaniline

Thermal Stress
(e.g., 60°C, 80°C in solid state and solution)

Photolytic Stress
(ICH Q1B conditions: UV and visible light)

Oxidative Stress
(e.g., 3% H₂O₂ at room temperature)

Hydrolytic Stress
(e.g., 0.1 M HCl, 0.1 M NaOH at elevated temperature)

Analysis by Stability-Indicating Method (e.g., HPLC-UV/MS)

Click to download full resolution via product page

To cite this document: BenchChem. [stability and storage conditions for 2-ethynylaniline].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1227618#stability-and-storage-conditions-for-2-
ethynylaniline]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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